Cas no 868973-10-8 (3-methyl-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-methyl-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 868973-10-8
• MF: C₂₀H₂₀N₄O₂S₂
• MW: 412.528401374817
• CID: 5942815
• PubChem ID: 7190982
• Update Time: 2023-11-22

3-methyl-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 3-methyl-N-[5-[[2-oxo-2-[(2-phenylethyl)amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 3-methyl-N-[5-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 3-methyl-N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 3-methyl-N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F1838-0193
• AKOS024613009
• 868973-10-8

• Inchi： 1S/C20H20N4O2S2/c1-14-6-5-9-16(12-14)18(26)22-19-23-24-20(28-19)27-13-17(25)21-11-10-15-7-3-2-4-8-15/h2-9,12H,10-11,13H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： UEDFRKYAVNMXBG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NCCC2=CC=CC=C2)S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 412.10276824g/mol
• Monoisotopic Mass: 412.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 138Ų